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Compound of Interest

Compound Name: Triisopropyl phosphate

Cat. No.: B1209169

Core Chemical Properties of Triisopropyl
Phosphate

This document provides the fundamental chemical properties of Triisopropyl Phosphate,
focusing on its molecular formula and weight. This information is essential for researchers,
scientists, and professionals in drug development for accurate formulation, reaction
stoichiometry, and material characterization.

Quantitative Data Summary

The molecular formula and weight are key identifiers for any chemical compound. For
Triisopropyl Phosphate, these values are well-established and presented below.

Property Value

Molecular Formula C9H2104P[1][2]
Molecular Weight 224.23 g/mol [1][2][3][4]
Linear Formula PO(OCH(CH3)2)3[3]
CAS Number 513-02-0[1][2][3]

Note on Advanced Technical Data
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The user's request for an in-depth technical guide, including experimental protocols and
signaling pathways with corresponding visualizations, extends beyond the scope of defining the
basic molecular properties of a chemical compound.

o Experimental Protocols: The molecular weight and formula of a compound like triisopropyl
phosphate are fundamental constants derived from its atomic composition. They are not
determined through a dynamic experimental protocol in the context of a research paper, but
rather are calculated based on the known atomic weights of its constituent elements (carbon,
hydrogen, oxygen, and phosphorus).

» Signaling Pathways: Triisopropyl phosphate is a chemical compound and, as an entity,
does not have an intrinsic signaling pathway. While it could potentially interact with biological
systems and influence signaling pathways, a diagram of such a pathway would be specific to
a particular biological context and experimental study, not a fundamental property of the
chemical itself.

Due to the nature of the core query, the creation of experimental workflow or signaling pathway
diagrams using Graphviz is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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